Cas no 2137536-40-2 (Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate
• CAS No: 2137536-40-2
• MF: C₉H₉NaO₅S
• MW: 252.219532728195
• CID: 6358618
• PubChem ID: 165455470
• Update Time: 2025-10-28

Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724057
• 2137536-40-2
• sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate
• Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate

• Inchi： 1S/C9H10O5S.Na/c1-13-8-4-3-6(15(11)12)5-7(8)9(10)14-2;/h3-5H,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： IXJRAHSRXGLZMO-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C(=O)OC)C=1)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 252.00683884g/mol
• Monoisotopic Mass: 252.00683884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9Ų

Additional information on Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate

Introduction to Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137536-40-2)

Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137536-40-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in various synthetic applications and has been the subject of numerous studies due to its potential biological activities and chemical properties.

The molecular formula of Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate is C₈H₇NaO₆S, reflecting its composition of carbon, hydrogen, sodium, oxygen, and sulfur atoms. The presence of multiple functional groups, including a methoxy group, a methoxycarbonyl group, and a sulfinate group, contributes to its versatility in chemical reactions and interactions. These functional groups make it an attractive candidate for use in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds like Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate. Research has indicated that this compound may exhibit various biological activities, making it a valuable scaffold for drug discovery. Specifically, studies have suggested that it could have properties relevant to anti-inflammatory, antioxidant, and antimicrobial applications. These findings have prompted further investigation into its mechanisms of action and potential therapeutic uses.

The synthesis of Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate involves a series of carefully controlled chemical reactions that highlight the compound's structural complexity. The process typically begins with the functionalization of a benzene ring, followed by the introduction of the methoxy and methoxycarbonyl groups. The final step involves the addition of a sulfinate group, which is critical for achieving the desired chemical properties. This synthetic route underscores the compound's importance in organic chemistry and its potential for further derivatization.

One of the most compelling aspects of Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate is its role as an intermediate in the synthesis of more complex molecules. Its unique structure allows it to serve as a building block for various pharmacologically active compounds. For instance, researchers have explored its use in creating derivatives with enhanced bioavailability or targeted delivery systems. These advancements highlight the compound's significance in medicinal chemistry and its potential to contribute to the development of new treatments for various diseases.

The chemical properties of Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate also make it an interesting subject for studying reaction mechanisms and catalytic processes. Its stability under different conditions and its ability to participate in various types of reactions have been widely documented. This has led to numerous studies aimed at optimizing synthetic pathways and understanding the underlying principles governing its reactivity. Such research not only contributes to our fundamental understanding of organic chemistry but also provides valuable insights for industrial applications.

In addition to its synthetic utility, Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate has been investigated for its potential environmental impact and sustainability considerations. Researchers are increasingly focusing on developing green chemistry approaches that minimize waste and reduce hazardous byproducts. The synthesis of this compound offers an opportunity to explore such sustainable practices, ensuring that future applications align with environmental regulations and ethical standards.

The future prospects for Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate are promising, with ongoing research expected to yield new insights into its applications. As computational methods advance, virtual screening techniques are being employed to identify novel derivatives with enhanced properties. These efforts are likely to expand the compound's utility in drug discovery and material science. Moreover, collaborations between academic institutions and pharmaceutical companies will continue to drive innovation in this field.

In conclusion, Sodium 4-methoxy-3-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137536-40-2) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure, biological activities, and synthetic versatility make it a valuable asset for scientists working on drug development and material innovation. As research progresses, we can expect further discoveries that will solidify its importance in both academic and industrial settings.